Cas no 851398-34-0 (1,6-Bis(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid)

• Product Name: 1,6-Bis(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid
• CAS No: 851398-34-0
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 3030608
• PubChem ID: 2466731
• Update Time: 2025-05-24

1,6-Bis(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,6-DIISOPROPYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXYLIC ACID
• CHEMBL1335486
• STL229889
• AKOS000122895
• AB00654707-02
• SMR000365314
• EN300-12167
• MLS000761180
• 1,6-Diisopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, AldrichCPR
• 1,6-bis(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• 851398-34-0
• 1,6-bis(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• Z57985991
• DTXSID701331170
• HMS1731B17
• 1,6-bis(methylethyl)pyrazolo[5,4-b]pyridine-4-carboxylic acid
• HMS2752L22
• 1,6-di(propan-2-yl)pyrazolo[3,4-b]pyridine-4-carboxylic acid
• DB-421213
• MFCD06380320
• SCHEMBL1694872
• CS-0224894
• 1,6-di(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1,6-Bis(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid

• Inchi： 1S/C13H17N3O2/c1-7(2)11-5-9(13(17)18)10-6-14-16(8(3)4)12(10)15-11/h5-8H,1-4H3,(H,17,18)
• InChI Key： DMECABOZAOLLJG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C)C)N=C2C=1C=NN2C(C)C)=O

Computed Properties

• Exact Mass: 247.132
• Monoisotopic Mass: 247.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68Ų

1,6-Bis(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1,6-Bis(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid

Professional Introduction to 1,6-Bis(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid (CAS No. 851398-34-0)

1,6-Bis(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid, a compound with the CAS number 851398-34-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecule is characterized by a fused pyrazolo[3,4-b]pyridine core, which is a privileged scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. The presence of propan-2-yl substituents at the 1 and 6 positions introduces additional pharmacophoric elements that enhance its binding affinity and selectivity towards target enzymes and receptors.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the complex fused ring system efficiently. The carboxylic acid functionality at the 4-position provides a versatile handle for further derivatization, enabling the development of novel analogs with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the biological activities of pyrazolo[3,4-b]pyridine derivatives due to their reported efficacy in treating various diseases. Preliminary in vitro studies have demonstrated that 1,6-Bis(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid exhibits promising antimicrobial properties. Specifically, it has shown activity against Gram-positive bacteria and fungi, suggesting its potential as a lead compound for the development of new antimicrobial agents. This is particularly relevant in the context of rising antibiotic resistance, where novel therapeutic strategies are urgently needed.

Beyond its antimicrobial potential, this compound has also been investigated for its anti-inflammatory and anticancer properties. The unique scaffold of 1,6-Bis(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid interacts with key intracellular signaling pathways involved in inflammation and cancer progression. For instance, studies have indicated that it can modulate the activity of nuclear factor kappa B (NF-κB), a critical transcription factor in inflammatory responses. Additionally, its ability to inhibit kinases such as Janus kinase (JAK) has been observed in cell-based assays, highlighting its potential as an anti-cancer agent.

The pharmacokinetic profile of 1,6-Bis(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid is another area of active investigation. Initial pharmacokinetic studies suggest that the compound exhibits moderate solubility in water and favorable oral bioavailability. These characteristics are essential for developing a drug that can be administered orally while maintaining therapeutic efficacy. Further studies are underway to optimize its pharmacokinetic properties through structural modifications aimed at improving solubility and reducing metabolic clearance.

The development of this compound aligns with current trends in drug discovery towards rational design and structure-based drug design approaches. High-throughput screening (HTS) and computational modeling techniques have been utilized to identify potential binding pockets on target proteins. By understanding the molecular interactions between 1,6-Bis(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid and its targets at the atomic level, researchers can fine-tune its structure to enhance potency and selectivity.

In conclusion, 1,6-Bis(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new insights into its mechanism of action and pharmacokinetic properties, this compound holds significant potential for addressing unmet medical needs across various therapeutic areas.